Cas no 946284-17-9 (2,4-dimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 2,4-dimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946284-17-9
• MF: C₂₀H₂₆N₂O₄S₂
• MW: 422.56144285202
• CID: 5514821
• Update Time: 2025-07-08

2,4-dimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• 2,4-dimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C20H26N2O4S2/c1-4-12-27(23,24)22-11-5-6-17-14-18(8-9-19(17)22)21-28(25,26)20-10-7-15(2)13-16(20)3/h7-10,13-14,21H,4-6,11-12H2,1-3H3
• InChI Key： KJNMTWRUMKDKAG-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC=C(C)C=C1C

Additional information on 2,4-dimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Exploring the Chemical Properties and Applications of CAS No. 946284-17-9: A Comprehensive Overview

The compound with CAS No. 946284-17-9, also known as 2,4-dimethyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes a benzene ring substituted with methyl groups and a sulfonamide group, as well as a tetrahydroquinoline moiety attached via a sulfonyl group. The combination of these functional groups makes this compound a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of sulfonamides like this compound in drug discovery and development. The sulfonamide group is known for its ability to act as a bioisostere of carboxylic acids, making it a valuable component in designing drugs with improved pharmacokinetic properties. The tetrahydroquinoline ring, on the other hand, contributes to the molecule's ability to interact with biological targets such as enzymes and receptors. This dual functionality positions CAS No. 946284-17-9 as a promising candidate for exploring new therapeutic avenues.

One of the most recent advancements in the synthesis of this compound involves the use of microwave-assisted reactions to optimize yield and purity. Researchers have successfully employed this method to streamline the synthesis process, reducing reaction times while maintaining high product quality. Such innovations not only enhance the efficiency of chemical production but also pave the way for larger-scale manufacturing in industries such as pharmaceuticals and agrochemicals.

The physical and chemical properties of CAS No. 946284-17-9 have been extensively studied to understand its behavior under various conditions. For instance, its melting point and solubility characteristics are critical factors in determining its suitability for specific applications. Recent experiments have revealed that this compound exhibits moderate solubility in polar solvents, which is advantageous for its use in formulations requiring controlled release mechanisms.

In terms of biological activity, CAS No. 946284-17-9 has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without significant cytotoxicity, suggesting its potential as a lead compound for drug development. Furthermore, computational modeling has been employed to predict its binding affinity to target proteins, providing insights into its mechanism of action.

The environmental impact of CAS No. 946284-17-9 is another area of active research. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary results indicate that this compound undergoes slow biodegradation under aerobic conditions, raising concerns about its long-term persistence in the environment. However, further research is needed to fully understand its ecological footprint and develop strategies for safe disposal.

In conclusion, CAS No. 946284-17-9 represents a fascinating example of how complex organic molecules can be tailored for specific applications through careful design and optimization. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing chemical science.